Cas no 2694731-25-2 (Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• CAS No: 2694731-25-2
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6420424
• PubChem ID: 165951441
• Update Time: 2025-05-26

Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694731-25-2
• tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate
• EN300-6051138
• Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-9-13(4,5)7-10(15)8-14-6/h10,14H,7-9H2,1-6H3
• InChI Key： RSLIWULDZYELOK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CC1CNC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate

Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 2694731-25-2): A Comprehensive Overview

Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate, identified by its CAS number 2694731-25-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a tert-butyl group, dimethyl substitution, and a methylamino side chain, contribute to its distinctive chemical properties and reactivity.

The< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate molecule exhibits a high degree of steric hindrance due to the bulky tert-butyl groups, which can influence its interactions with biological targets. This steric effect is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the presence of the methylamino group introduces basicity to the molecule, making it a potential candidate for interactions with acidic pharmacophores in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening techniques have been employed to identify potential binding pockets in target proteins, suggesting that this compound may interact with enzymes and receptors involved in various disease pathways.

In the realm of medicinal chemistry, the< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate derivative has been explored for its pharmacological effects. Preliminary studies indicate that it may exhibit anti-inflammatory properties by modulating key signaling pathways associated with inflammation. The combination of steric hindrance and basicity in its structure could facilitate selective interactions with inflammatory mediators, making it a promising candidate for further investigation.

The synthesis of< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate presents unique challenges due to its complex structural framework. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have been optimized to enhance yield and purity. These advancements are crucial for facilitating further research and development efforts.

One of the most exciting applications of< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate is in the field of enzyme inhibition. Its structural features make it an ideal candidate for designing molecules that can selectively inhibit specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. By targeting these enzymes, researchers aim to develop treatments that can modulate disease progression effectively.

The biodegradability and environmental impact of< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate are also areas of active research. Studies have been conducted to assess its degradation pathways and potential environmental persistence. These findings are essential for ensuring that the compound can be used safely in pharmaceutical applications without posing significant ecological risks.

Future directions in the study of< strong>Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate include exploring its role in drug delivery systems. The compound's ability to form stable complexes with other molecules could be harnessed to develop novel nanocarriers for targeted drug delivery. This approach could enhance therapeutic efficacy while minimizing side effects by ensuring that the drug reaches its intended target site more effectively.

In conclusion, Tert-butyl 4,4-dimethyl-2-[(methylamino)methyl]pyrrolidine-1-carboxylate (CAS No. 2694731-25-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.